Cas no 1216001-04-5 ([1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol)

• Product Name: [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol
• CAS No: 1216001-04-5
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• MDL: MFCD13188372
• CID: 4578375
• PubChem ID: 62730368
• Update Time: 2025-11-02

[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)methanol
• [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol
• [1-(2,2,2-trifluoroethyl)pyrazol-4-yl]methanol
• MFCD13188372
• 1-(2,2,2-Trifluoroethyl)-1H-pyrazole-4-methanol
• A1-22218
• DB-389282
• CHEMBL4517186
• F8883-1612
• AKOS012023275
• STL584178
• 1216001-04-5
• G73292
• EN300-233232

• MDL： MFCD13188372
• Inchi： 1S/C6H7F3N2O/c7-6(8,9)4-11-2-5(3-12)1-10-11/h1-2,12H,3-4H2
• InChI Key： UJYFXPDZQGCXPH-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(CO)C=N1)(F)F

Computed Properties

• Exact Mass: 180.05104734g/mol
• Monoisotopic Mass: 180.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol

Comprehensive Guide to [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol (CAS No. 1216001-04-5): Properties, Applications, and Market Insights

[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol (CAS No. 1216001-04-5) is a specialized fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethyl group and hydroxymethyl functionality, serves as a versatile building block for synthesizing biologically active molecules. Its molecular structure combines the stability of a pyrazole ring with the electron-withdrawing properties of fluorine atoms, making it valuable for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol as a compound of interest. Researchers frequently search for "fluorinated pyrazole synthesis," "trifluoroethyl group applications," and "CAS 1216001-04-5 supplier," reflecting its relevance in both academic and industrial settings. The compound's water-soluble hydroxymethyl group enhances its utility in creating more bioavailable derivatives, addressing a key challenge in medicinal chemistry.

From a synthetic chemistry perspective, [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol offers multiple reactive sites for modification. The pyrazole nitrogen atoms can participate in coordination chemistry, while the hydroxymethyl group can be easily converted to various esters, ethers, or other functional groups. This flexibility explains why search queries like "modifying pyrazole methanol derivatives" and "1216001-04-5 chemical properties" appear frequently in scientific databases. Recent studies have explored its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with current pharmaceutical trends toward targeted therapies.

The compound's physicochemical properties make it particularly valuable in drug design. The trifluoroethyl moiety significantly influences the molecule's lipophilicity and metabolic stability, factors crucial for optimizing pharmacokinetic profiles. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 1216001-04-5 and its derivatives, as evidenced by search terms like "pyrazole methanol NMR analysis." The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

In material science applications, [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol has shown promise in the development of advanced polymers and liquid crystal materials. The combination of its rigid heterocyclic core and fluorinated side chain contributes to unique material properties, including enhanced thermal stability and optical characteristics. This has led to increased interest from researchers investigating "fluorinated heterocycles for materials" and "pyrazole-based functional materials."

The global market for fluorinated pyrazole derivatives like 1216001-04-5 continues to expand, driven by demand from pharmaceutical and specialty chemical sectors. Procurement specialists often search for "high purity 1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol" and "bulk CAS 1216001-04-5," indicating commercial interest. Current synthesis protocols focus on improving yield and scalability while maintaining stringent purity standards, particularly for pharmaceutical applications where impurity profiles are critical.

Environmental and safety considerations for handling [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol follow standard laboratory practices for organofluorine compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended. This practical information addresses common queries like "1216001-04-5 safety data" and "pyrazole methanol handling precautions" frequently encountered in industrial settings.

Future research directions for CAS 1216001-04-5 may explore its potential in bioconjugation chemistry and as a scaffold for PET imaging probes, given the increasing importance of fluorine-18 labeled compounds in medical diagnostics. The compound's structural features make it a candidate for developing new covalent inhibitors, a hot topic in drug discovery circles. These emerging applications respond to growing scientific interest in "fluorinated pyrazoles in medicine" and "1216001-04-5 novel uses."

For researchers and manufacturers working with [1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methanol, understanding its structure-activity relationships remains crucial. The compound's regioselective reactivity and potential for diverse derivatization continue to make it a valuable tool in chemical synthesis. As the scientific community increasingly focuses on sustainable fluorination methods and green chemistry principles, innovations in the production and application of this compound are expected to evolve accordingly.